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Abstract

Methyl arachidate (methyl eicosanoate), the methyl ester of the saturated 20-carbon arachidic
acid, is a fatty acid methyl ester (FAME) found in various natural sources, including certain
plants and microorganisms. Despite its presence in biological systems, its specific physiological
roles in both plants and animals remain largely uncharacterized. In animal physiology, it is
putatively identified as an inhibitor of leukotriene A4 hydrolase (LTA4H), a key enzyme in the
biosynthesis of the pro-inflammatory mediator leukotriene B4. However, primary research
detailing the specifics of this inhibition is conspicuously absent in publicly accessible literature.
In plant physiology, there is currently no defined signaling or metabolic role for methyl
arachidate, distinguishing it from the well-documented activities of its precursor, arachidic acid,
and the related plant hormone, methyl jasmonate. This technical guide provides a
comprehensive overview of the current, albeit limited, knowledge of methyl arachidate,
highlighting the significant gaps in our understanding and suggesting potential avenues for
future research.

Physicochemical Properties and Occurrence

Methyl arachidate is a saturated fatty acid methyl ester. Its physical and chemical properties
are summarized in Table 1. It is found as a minor component in various natural oils.

Table 1: Physicochemical Properties of Methyl Arachidate
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Property Value Reference

Methyl eicosanoate, Arachidic
Synonyms ] [1][2]
acid methyl ester

Molecular Formula C21H4202 [2]
Molecular Weight 326.56 g/mol [2]
Appearance White solid flakes [3]
Melting Point 53.0-55.0 °C [3]
Boiling Point 215 °C at 10 mmHg [3]
Solubility Soluble in alcohol; Insoluble in 3]
water
CAS Number 1120-28-1 [2]

Biological Role in Animal Physiology: A Putative
LTA4H Inhibitor

The most significant, though not yet substantiated by primary literature, biological activity
attributed to methyl arachidate in animals is the inhibition of leukotriene A4 hydrolase
(LTA4H). LTA4H is a bifunctional zinc enzyme that catalyzes the final step in the biosynthesis of
leukotriene B4 (LTB4), a potent pro-inflammatory lipid mediator. Inhibition of LTA4H is a
therapeutic target for a variety of inflammatory diseases.

Despite numerous chemical suppliers listing methyl arachidate as an LTA4H inhibitor, a
thorough search of scientific literature did not yield the primary research article describing this
activity. Consequently, quantitative data such as IC50 values and detailed experimental
protocols for this specific inhibition are not available.

The Leukotriene B4 Biosynthesis Pathway and Potential
Inhibition

The synthesis of LTB4 from arachidonic acid involves a multi-step enzymatic cascade. Methyl
arachidate is suggested to inhibit the final step of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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